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Compound of Interest

Compound Name: Carasinol D

Cat. No.: B3026718

An In-depth Technical Guide to Carasinol D

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carasinol D is a naturally occurring tetrastilbene, a class of polyphenolic compounds known
for their diverse biological activities. This technical guide provides a comprehensive overview of
the known physical and chemical properties of Carasinol D, compiled from available scientific
literature. While data remains limited, this document serves as a foundational resource for
researchers interested in the potential therapeutic applications of this complex natural product.

Chemical and Physical Properties

Carasinol D was first isolated from the roots of Caragana sinica, a plant species used in
traditional medicine.[1] It is important to note that some initial commercial sources have
incorrectly listed its origin as Carex humilis. Structurally, Carasinol D can be obtained from
Carasinol B through an acid-catalyzed conversion, suggesting a close chemical relationship
between the two compounds.[1]
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Property Value Source
Molecular Formula Cs6H42013 [1]
Molecular Weight 922.939 g/mol [1]
Natural Source Roots of Caragana sinica [1]

CAS Number 1072797-66-0

Physical State Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Note: Quantitative data regarding the physical constants and solubility of Carasinol D are not
yet available in published literature.

Spectroscopic Data

The structure of Carasinol D was elucidated using spectroscopic analysis.[1] However, the
detailed spectral data (*H-NMR, 3C-NMR, Mass Spectrometry, and Infrared Spectroscopy)
from the primary literature has not been made publicly available. Researchers are advised to
consult the original publication for this information, once accessible.

Experimental Protocols
Isolation of Carasinol D from Caragana sinica

A detailed experimental protocol for the isolation of Carasinol D from the roots of Caragana
sinica has been reported.[1] Due to the lack of access to the full-text publication, a generalized
workflow for the isolation of stilbenoids from plant material is provided below as a reference.
This should be adapted based on the specific details in the original publication.

Caption: Generalized workflow for the isolation of Carasinol D.

Biological Activity and Signaling Pathways
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As of the latest literature review, there are no specific studies published on the biological
activity or the mechanism of action of Carasinol D. However, as a member of the resveratrol
tetramer family, it is plausible that Carasinol D may exhibit biological activities similar to other
oligostilbenes.

Stilbenoids, in general, have been reported to possess a wide range of pharmacological
effects, including:

» Anti-inflammatory properties: Stilbenoids are known to target various inflammatory
mediators.

e Anticancer and Cytotoxic effects: Many resveratrol oligomers have demonstrated the ability
to inhibit the growth of various cancer cell lines.

Given that Carasinol D is a tetrastilbene, a logical starting point for investigating its biological
activity would be to assess its potential cytotoxic and anti-inflammatory effects. A proposed
initial screening workflow is presented below.
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Caption: Proposed workflow for investigating the biological activity of Carasinol D.

Conclusion

Carasinol D is a structurally interesting natural product with potential for further scientific
investigation. This guide summarizes the currently available data on its physical and chemical
properties. Significant gaps in knowledge exist, particularly concerning its detailed
spectroscopic data, quantitative physical properties, and biological activities. Future research
should focus on obtaining the primary literature describing its isolation and characterization to
fill these knowledge gaps. The exploration of its bioactivity, guided by the known properties of
other resveratrol tetramers, holds promise for the discovery of new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Physical and chemical properties of Carasinol D].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026718#physical-and-chemical-properties-of-
carasinol-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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